Cas no 102737-57-5 (1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone)

• Product name: 1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone
• CAS No: 102737-57-5
• MF: C₁₁H₁₃O₄I
• MW: 336.12252
• CID: 1133247
• PubChem ID: 13552852

1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone
• 102737-57-5
• 1-(2-Iodo-3,4,5-trimethoxyphenyl)ethan-1-one
• DTXSID10543630

• Inchi： InChI=1S/C11H13IO4/c1-6(13)7-5-8(14-2)10(15-3)11(16-4)9(7)12/h5H,1-4H3
• InChI Key： OGTWOVJVPQYEOS-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(C(=C1I)OC)OC)OC

Computed Properties

• Exact Mass: 335.98539
• Monoisotopic Mass: 335.98586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 2.51960